Cas no 142-62-1 (1-Hexanoic Acid)

N-hexanoic acid (caproic acid) is also known as caproic acid, butylaceticacide, or hexanoic acid for short. It is a colorless or light yellow oily liquid under normal temperature and pressure. It is flammable and has a smell similar to dry cheese. The molecular formula is C6H12O2, and the structural formula is ch3ch2ch2ch2ch2cooh. It is slightly soluble in water and soluble in organic solvents such as ethanol and diethyl ether. A small amount of n-hexanoic acid exists in some natural oils, such as cream \ coconut oil, etc< Br>

1-Hexanoic Acid structure

Product Name:1-Hexanoic Acid

CAS No:142-62-1

Molecular Formula:C₆H₁₂O₂

Molecular Weight:116.16

MDL:MFCD00004421

CID:36500

PubChem ID:8892

1-Hexanoic Acid Properties

Names and Identifiers

- Hexanoic acid
- RARECHEM AL BO 0183
- PENTYLFORMIC ACID
- PENTANE-1-CARBOXYLIC ACID
- N-CAPROIC ACID
- HEXOIC ACID
- FEMA 2559
- Hexanoic acid (Caproic)
- Acid C6,Caproic acid
- Butylacetic acid
- Caproic acid
- Capronic acid
- n-Hexoic acid
- n-Hexylic acid
- Acid C6
- n-Hexanoic acid
- NA-1706
- acid c-6
- hexacid698
- Hexansαure
- N-CAPROATE
- Capronsαure
- C6
- Hexacid 698
- Hexanoate
- 6:0
- 1-Hexanoic acid
- Pentanecarboxylic acid
- 1-pentanecarboxylic acid
- Hexylic acid
- CH3-[CH2]4-COOH
- C6:0
- pentiformic acid
- UNII-1F8SN134MX
- HEXANOIC ACID [FCC]
- Z104503532
- Hexanoic acid (natural)
- HEXANOIC ACID [FHFI]
- Kyselina kapronova
- CCRIS 1347
- hexanoic acid (caproic acid)
- CAS-142-62-1
- Hexanoic acid, >=99%
- CHEMBL14184
- EC 205-550-7
- NCGC00259067-01
- CH3(CH2)4COOH
- Hexanoic acid, natural, >=98%, FCC, FG
- Caproic acid [UN2829] [Corrosive]
- fatty acid 6:0
- Hexanoic acid, analytical standard
- J-007673
- Hexanoic
- n-hexylate
- Propyl, 3-carboxy-1-ethyl-
- Hexanoic acid, purum, >=98.0% (GC)
- Hexoic acid
- STR10048
- NS00003820
- 58454-02-7
- NSC-35598
- 70248-25-8
- WLN: QV5
- CAPROIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
- n-Caproic acid
- EINECS 271-676-4
- HSDB 6813
- 25401AB4-1ECB-481F-AC91-EAAFC9329BDD
- 1-Pentanecarboxylic acid
- C01585
- pentylformate
- 142-62-1
- DTXSID301311019
- 2-Butylacetic acid
- NCGC00254504-01
- Q422597
- Tox21_201517
- n-C5H11COOH
- Hexanoic acid, natural, >=98%, FCC
- 1-hexanoate
- NCIOpen2_005355
- CAPROIC ACID [HSDB]
- CH3-(CH2)4-COOH
- CAPROIC ACID (CONSTITUENT OF SAW PALMETTO)
- CHEBI:30776
- 1-pentanecarboxylate
- NCGC00248020-01
- NSC8266
- HEXANOIC ACID (CAPROIC ACID)
- Tox21_300406
- FA 6:0
- NSC-8266
- Hexanoic acid, 99%
- n-caproate
- Pentiformic acid
- EC 271-676-4
- BDBM16433
- LMFA01010006
- Pentane-1-carboxylic acid
- hexylate
- SCHEMBL3867
- DTXSID7021607
- bmse000351
- EINECS 267-013-3
- methyl 5-pentanoic acid
- Hexanoic acid, >=98%, FCC, FG
- Kyselina kapronova [Czech]
- 1ST1704
- butylacetate
- MFCD00004421
- EN300-21589
- EINECS 274-509-3
- FEMA No. 2559
- capronate
- FA(6:0)
- 1-PENTANE CARBOXYLIC ACID
- Hexanoic acid 10 microg/mL in Acetonitrile
- EINECS 205-550-7
- Pentylformic acid
- Hexanoic acid Caproic acid
- 4-02-00-00917 (Beilstein Handbook Reference)
- InChI=1/C6H12O2/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H,7,8
- HEXANOIC ACID
- Caproic Acid,(S)
- AKOS000119844
- 1F8SN134MX
- UN2829
- ethyl 4-butanoic acid
- NCGC00248020-02
- N-CAPROIC ACID [MI]
- 68603-84-9
- H0105
- BRN 0773837
- 6NA
- 56279-38-0
- DTXCID101607
- NSC 8266
- AI3-07701
- n-hexoate
- hexansäure
- n-hexanoic acid
- hexoic acid
- 1-hexanoic acid
- pentylformic acid
- caproic acid
- n-hexylic acid
- butylacetic acid
- capronic acid
- n-hexoic acid
- +Expand
- MDL： MFCD00004421
- InChIKey： FUZZWVXGSFPDMH-UHFFFAOYSA-N
- Inchi： 1S/C6H12O2/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H,7,8)
- SMILES： CCCCCC(=O)O
- BRN： 773837

Computed Properties

Exact Mass: 116.08400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 116.083729621g/mol
Heavy Atom Count: 8
Complexity: 68.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3Å²

Experimental Properties

LogP: 1.65130
PSA: 37.30000
Merck: 1759
Refractive Index: n20/D 1.4161(lit.)
Water Partition Coefficient: 1.1 g/100 mL (20 ºC)
Boiling Point: 202-203 °C(lit.)
Melting Point: −4 °C (lit.)
Vapor Pressure: 0.18 mmHg ( 20 °C)
Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
FEMA: 2559 | HEXANOIC ACID
Solubility: water: slightly soluble1.082g/100g(lit.)
Color/Form: Colorless or light yellow oily liquid with unpleasant smell of coconut oil and pungent taste.
PH: 4 (1g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Incompatible with bases, reducing agents and oxidizing agents. Flammable.
Solubility: Insoluble in water. It can be miscible with ethanol, ether, acetone, chloroform, benzene and other organic solvents.
Sensitiveness: Sensitive to humidity
pka: 4.85(at 25℃)
Density: 0.927 g/mL at 25 °C(lit.)

1-Hexanoic Acid Security Information

Symbol: GHS05 GHS06
RTECS：MO5250000
WGK Germany：1
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S25
Packing Group：III
Packing Group：III
Risk Phrases：R21; R34
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 2829 8/PG 3
Hazard Statement： H311,H314,H331
Warning Statement： P261,P280,P305+P351+P338,P310
Prompt：dangerous
PackingGroup：III
Risk Phrases： 34-52
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth, Carpenter)
HazardClass：8
FLUKA BRAND F CODES：13

1-Hexanoic Acid Customs Data

HS CODE：2915900090
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

1-Hexanoic Acid Synthesis

Synthetic Circuit 1

110-82-7

142-62-1

959026-72-3

177738-29-3

92789-32-7

65181-96-6

55265-34-4

54812-71-4

54808-55-8

28746-99-8

20642-00-6

17961-10-3

6243-10-3

6222-35-1

4645-15-2

4351-54-6

1640-89-7

1551-44-6

1551-43-5

1117-59-5

965-40-2

931-17-9

930-68-7

629-11-8

622-45-7

540-07-8

504-01-8

286-20-4

111-29-5

109-60-4

108-94-1

108-93-0

108-88-3

108-87-2

100-41-4

96-41-3

71-41-0

66-25-1

Reaction Conditions

1.1 157 - 158 °C

Reference

: Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis

Martynenko, E. A.; Glazko, I. L.; Levanova, S. V.; Portnova, Yu. V., Russian Journal of Applied Chemistry, 2014, 87(7), 899-903